2-(5-chloro-2-ethoxyphenyl)-4-(pyrrolidin-1-ylcarbonyl)pyridine

• IUPAC Name: [2-(5-chloro-2-ethoxyphenyl)pyridin-4-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C18H19ClN2O2/c1-2-23-17-6-5-14(19)12-15(17)16-11-13(7-8-20-16)18(22)21-9-3-4-10-21/h5-8,11-12H,2-4,9-10H2,1H3
• InChI Key: SOUADEBXPVINTR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)Cl)C2=NC=CC(=C2)C(=O)N3CCCC3
• Molecular Formula: C18H19ClN2O2
• Molecular Weight: 330.8 g/mol

Description

2-(5-chloro-2-ethoxyphenyl)-4-(pyrrolidin-1-ylcarbonyl)pyridine is a useful research compound. Its molecular formula is C18H19ClN2O2 and its molecular weight is 330.8 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 330.1135055 g/mol and the complexity rating of the compound is 401. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Environmental Exposure and Health Implications

Research has demonstrated widespread environmental exposure to organophosphorus (OP) and pyrethroid (PYR) compounds, which are developmental neurotoxicants. A study in South Australia found chronic exposure to these chemicals in children, with OP metabolites detected more commonly than PYR. This exposure was linked to residential proximity to agricultural activity, indicating an environmental pathway of exposure to similar compounds (Babina et al., 2012).

Pharmacokinetics in Humans

Pharmacokinetic studies have been conducted to understand the metabolism and disposition of similar compounds in humans. For example, BMS-690514, an inhibitor targeting specific receptors, showed that after oral administration, approximately 50 to 68% was absorbed, with the majority of circulating radioactivity from metabolites, indicating extensive metabolism via multiple pathways (Christopher et al., 2010).

Toxicology and Safety Assessment

Toxicological studies provide insight into the safety and potential risks associated with chemical exposure. For instance, a study on the toxic effects of 5-amino-2-(trifluoromethyl)pyridine highlighted its potential to cause methemoglobinemia and toxic encephalopathy upon inhalation, underscoring the importance of safety precautions in industrial settings (Tao et al., 2022).

Biomonitoring and Exposure Assessment

Biomonitoring studies aim to assess human exposure to various chemicals through the detection of specific biomarkers. A study on the presence of carcinogenic heterocyclic amines in urine of healthy volunteers eating normal diets, and not in patients receiving parenteral alimentation, suggests diet as a major exposure route for these compounds, which may have implications for similar chemicals (Ushiyama et al., 1991).

Safety and Hazards

The safety and hazards associated with this compound are not specified in the sources I searched.